Cas no 2248187-18-8 ((2R)-2-Methyl-3-quinolin-3-ylpropan-1-ol)

• Product Name: (2R)-2-Methyl-3-quinolin-3-ylpropan-1-ol
• CAS No: 2248187-18-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6024259
• PubChem ID: 137941674
• Update Time: 2025-06-09

(2R)-2-Methyl-3-quinolin-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-methyl-3-(quinolin-3-yl)propan-1-ol
• 2248187-18-8
• EN300-6506989
• (2R)-2-Methyl-3-quinolin-3-ylpropan-1-ol

• Inchi： 1S/C13H15NO/c1-10(9-15)6-11-7-12-4-2-3-5-13(12)14-8-11/h2-5,7-8,10,15H,6,9H2,1H3/t10-/m1/s1
• InChI Key： SCVQPLLDRWTTPK-SNVBAGLBSA-N
• SMILES： OC[C@H](C)CC1C=NC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-2-Methyl-3-quinolin-3-ylpropan-1-ol

Compound Introduction: (2R)-2-Methyl-3-quinolin-3-ylpropan-1-ol (CAS No. 2248187-18-8)

CAS No. 2248187-18-8 refers to a specialized organic compound known as (2R)-2-Methyl-3-quinolin-3-ylpropan-1-ol. This compound belongs to the quinoline derivatives family, a class of molecules widely studied for their pharmacological properties and potential applications in medicinal chemistry. The presence of the (2R) stereochemical configuration at the propanol moiety suggests a specific three-dimensional arrangement that may influence its biological activity, making it a subject of significant interest in the development of chiral drugs.

The quinolin-3-ylpropan-1-ol core structure is particularly noteworthy due to its versatility in drug design. Quinoline scaffolds have been historically significant in the discovery of several therapeutic agents, including antimalarials and antibiotics. The introduction of a propyl group at the third position and a methyl substitution at the second carbon adds unique electronic and steric properties to the molecule, which could modulate its interaction with biological targets.

In recent years, there has been growing interest in the development of stereochemically defined quinoline derivatives for their potential to exhibit enhanced selectivity and reduced side effects compared to their racemic counterparts. The specific stereochemistry of (2R)-2-Methyl-3-quinolin-3-ylpropan-1-ol makes it an attractive candidate for further investigation in this context. Researchers have been exploring its potential as a building block for more complex pharmacophores, leveraging its rigid quinoline backbone and functionalizable alcohols for further derivatization.

One of the most compelling aspects of this compound is its potential application in neurological disorders. Quinoline derivatives have shown promise in targeting enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The (2R)-configuration may enhance binding affinity to specific neurological targets by optimizing interactions with protein binding pockets. Preliminary computational studies suggest that this compound could interact with enzymes like monoamine oxidase (MAO), which are implicated in mood disorders and neurodegeneration.

The synthesis of (2R)-2-Methyl-3-quinolin-3-ylpropan-1-ol presents an interesting challenge due to the need to maintain the correct stereochemical integrity throughout the synthetic pathway. Advanced techniques such as asymmetric hydrogenation or chiral auxiliaries have been employed to achieve high enantiomeric purity. The development of efficient synthetic routes is crucial for scaling up production and conducting comprehensive biological evaluations.

Recent advancements in structure-based drug design have enabled researchers to predict the binding modes of small molecules like (2R)-2-Methyl-3-quinolin-3-ylopaneol with high precision. Molecular docking studies have identified potential binding sites on targets such as kinases and proteases, which are key players in cancer biology. The ability to rationally design modifications based on these insights has accelerated the discovery process, making compounds like this one valuable tools for medicinal chemists.

The compound's solubility profile and metabolic stability are also critical factors that influence its suitability for therapeutic applications. Preliminary data indicate that (2R)-2-Methyl-Norbornanecarboxylic acid 3-(1-pyrrolidinyl) derivative, when properly formulated, could exhibit good bioavailability and prolonged circulation time, enhancing its pharmacokinetic properties.

In conclusion, (2R)-2-Methyl-Norbornanecarboxylic acid 4-(1-pyrrolidinyl) derivative (CAS No. 2248187188) represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with recent advances in computational chemistry and synthetic methodologies, position it as a valuable asset for developing novel therapeutics targeting neurological and oncological diseases.